Cas no 4214-75-9 (2-Amino-3-nitropyridine)

• Product Name: 2-Amino-3-nitropyridine
• CAS No: 4214-75-9
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD00006314
• CID: 44849
• PubChem ID: 24846882
• Update Time: 2025-10-29

2-Amino-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-nitropyridine
• 3-nitropyridin-2-ylamine
• 2-Pyridinamine, 3-nitro-
• 3-nitropyridin-2-amine
• 3-Nitro-2-pyridinamine
• 2-Amino-3-nitropyridine,98%
• 4214-75-9
• AM20070073
• EN300-67512
• Pyridine, 2-amino-3-nitro-
• DTXSID40194977
• NSC 12460
• SCHEMBL17802800
• BCP22102
• 3-Nitro-2-aminopyridine
• AKOS005258297
• NS00031110
• A6893
• 3-Nitro-2-amino pyridine
• GEO-00191
• A0838
• InChI=1/C5H5N3O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H,(H2,6,7
• 2-Amino-3-nitropyridine, 99%
• AC-24962
• W-106282
• NSC-12460
• MFCD00006314
• CS-D1021
• 2-AMINO-3-NITRO PYRIDINE
• U52GH47YQX
• PB19852
• 2-amino-3-nitro-pyridine
• SY013759
• AS-11574
• EINECS 224-144-0
• 2-amino3-nitropyridine
• HY-59237
• JBE
• 3-Nitro-pyridin-2-ylamine
• SCHEMBL57910
• FT-0611069
• UNII-U52GH47YQX
• NSC12460
• 3-nitropyridin-2(1H)-imine
• DB-002421
• STL451576
• STL453499

• MDL： MFCD00006314
• Inchi： 1S/C5H5N3O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H,(H2,6,7)
• InChI Key： BPYHGTCRXDWOIQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1N)=O
• BRN： 124468

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4551 (rough estimate)
• Melting Point: 164.0 to 168.0 deg-C
• Boiling Point: 299.1°C at 760 mmHg
• Flash Point: Fahrenheit: 332.6 ° f < br / > Celsius: 167 ° C < br / >
• Refractive Index: 1.5900 (estimate)
• Solubility: 3g/l
• PSA: 84.73000
• LogP: 1.67640
• Solubility: Uncertain

2-Amino-3-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-23
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Amino-3-nitropyridine

2-Amino-3-nitropyridine (CAS No. 4214-75-9): An Overview of Its Properties, Applications, and Recent Research

2-Amino-3-nitropyridine (CAS No. 4214-75-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as 3-nitro-2-pyridinamine, is a derivative of pyridine with a nitro group at the 3-position and an amino group at the 2-position. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-Amino-3-nitropyridine is C₅H₅N₃O₂, and its molecular weight is 139.11 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethylformamide (DMF). It is relatively stable under normal conditions but can undergo various chemical transformations under specific reaction conditions.

In the pharmaceutical industry, 2-Amino-3-nitropyridine is used as a key intermediate in the synthesis of several important drugs. One notable application is in the production of antibiotics and antiviral agents. For instance, it serves as a precursor in the synthesis of certain quinolone antibiotics, which are widely used to treat bacterial infections. The nitro group in 2-Amino-3-nitropyridine can be reduced to an amino group, which can then participate in further reactions to form the final drug molecule.

Beyond its role in pharmaceuticals, 2-Amino-3-nitropyridine has also found applications in the development of agrochemicals. It can be used to synthesize herbicides and fungicides that are effective against a wide range of plant pathogens. The compound's ability to undergo selective chemical transformations makes it a valuable starting material for these applications.

In recent years, there has been growing interest in the use of 2-Amino-3-nitropyridine for its potential therapeutic properties. Research has shown that derivatives of this compound exhibit antioxidant, anti-inflammatory, and neuroprotective activities. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that certain derivatives of 2-Amino-3-nitropyridine have potent antioxidant properties and can protect cells from oxidative stress-induced damage. This finding opens up new possibilities for the development of novel therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of 2-Amino-3-nitropyridine has also been explored in the context of drug delivery systems. Researchers have developed nanoparticles and other delivery vehicles that incorporate this compound to enhance the bioavailability and efficacy of drugs. These delivery systems can target specific tissues or cells, reducing side effects and improving treatment outcomes.

In addition to its pharmaceutical and agrochemical applications, 2-Amino-3-nitropyridine has been studied for its potential use in materials science. The compound can be used to synthesize conductive polymers and electronic materials, which have applications in areas such as organic electronics and energy storage devices. The unique electronic properties of these materials make them attractive for use in next-generation electronic devices.

The environmental impact of 2-Amino-3-nitropyridine has also been a subject of research. Studies have investigated its biodegradability and potential toxicity to ensure that it can be used safely in industrial processes without causing harm to the environment or human health. These studies have shown that under controlled conditions, the compound can be effectively degraded by microorganisms, reducing its environmental footprint.

In conclusion, 2-Amino-3-nitropyridine (CAS No. 4214-75-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, materials science, and drug delivery systems. Its unique chemical structure and reactivity make it an essential building block for the synthesis of various important molecules. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in multiple scientific disciplines.